Cas no 51605-32-4 (Ethyl 5-methyl-1H-imidazole-4-carboxylate)

Ethyl 5-methyl-1H-imidazole-4-carboxylate Properties

Names and Identifiers

• Ethyl 5-methyl-1H-imidazole-4-carboxylate
• 1H-Imidazole-5-carboxylic acid, 4-Methyl-, ethyl ester
• Ethyl 4-methyl-5-imidazolecarboxylate
• Ethyl-4-methyl-5-imidazolecarboxylate
• Ethyl5-methyl-1H-4-imidazolecarboxylate
• 5-Methyl-1H-imidazole-4-carboxylic acid ethyl ester
• 1H-Imidazole-4-carboxylic acid,5-methyl-,ethyl ester
• 4-Ethoxycarbonyl-5-methylimidazole
• Ethyl 5-methyl-1H-4-imidazolecarboxylate
• +Expand

• MDL： MFCD00014487
• InChIKey： VLDUBDZWWNLZCU-UHFFFAOYSA-N
• Inchi： 1S/C7H10N2O2/c1-3-11-7(10)6-5(2)8-4-9-6/h4H,3H2,1-2H3,(H,8,9)
• SMILES： O=C(C1=C(C)NC=N1)OCC

Computed Properties

• Exact Mass: 154.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Heavy Atom Count: 11
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: 4
• Surface Charge: 0

Experimental Properties

• LogP: 0.89480
• PSA: 54.98000
• Boiling Point: 323.6°C at 760 mmHg
• Melting Point: 204-206 °C (lit.)
• Solubility: chloroform/methanol: soluble50mg/mL, clear, colorless to light yellow
• Color/Form: crystal
• Solubility: Not available

Ethyl 5-methyl-1H-imidazole-4-carboxylate Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

Ethyl 5-methyl-1H-imidazole-4-carboxylate Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%